4-(prop-2-yn-1-yloxy)piperidine hydrochloride

• IUPAC Name: 4-prop-2-ynoxypiperidine;hydrochloride
• InChI: InChI=1S/C8H13NO.ClH/c1-2-7-10-8-3-5-9-6-4-8;/h1,8-9H,3-7H2;1H
• InChI Key: BLVLQRJNIQRPMQ-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1CCNCC1.Cl
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• CAS No.: 1185100-09-7

Description

4-(prop-2-yn-1-yloxy)piperidine hydrochloride is a chemical compound with the molecular formula C8H14ClNO and a molecular weight of 175.65 g/mol. This compound is widely used in various scientific experiments due to its unique properties.

Scientific Research Applications

4-(prop-2-yn-1-yloxy)piperidine hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Employed in the study of biological pathways and as a tool for probing enzyme activities.

Medicine: Investigated for its potential therapeutic properties and as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals and other industrial products.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include measures to prevent exposure and instructions on what to do if exposure occurs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(prop-2-yn-1-yloxy)piperidine hydrochloride typically involves the reaction of piperidine with propargyl chloride in the presence of a base, followed by the addition of hydrochloric acid to form the hydrochloride salt . The reaction conditions often include the use of solvents such as dichloromethane or ethanol and temperatures ranging from room temperature to reflux conditions .

Industrial Production Methods: Industrial production methods for this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-(prop-2-yn-1-yloxy)piperidine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of palladium or other metal catalysts.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of substituted piperidine derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other oxidizing agents.

Reduction: Hydrogen gas, palladium catalysts, and other reducing agents.

Substitution: Nucleophiles such as amines, alcohols, and thiols.

Major Products Formed: The major products formed from these reactions include oxidized piperidine derivatives, reduced piperidine derivatives, and various substituted piperidine compounds .

Mechanism of Action

The mechanism of action of 4-(prop-2-yn-1-yloxy)piperidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of various enzymes, affecting biological processes such as signal transduction, metabolism, and gene expression . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Piperidine: A six-membered heterocycle with one nitrogen atom, widely used in organic synthesis and pharmaceutical applications.

Pyridine: A six-membered aromatic heterocycle with one nitrogen atom, known for its use in the synthesis of vitamins and other biologically active compounds.

Dihydropyridine: A class of compounds derived from pyridine, used as calcium channel blockers in the treatment of cardiovascular diseases.

Uniqueness of 4-(2-Propynyloxy)piperidine Hydrochloride: 4-(prop-2-yn-1-yloxy)piperidine hydrochloride is unique due to its propynyloxy functional group, which imparts distinct chemical reactivity and biological activity compared to other piperidine derivatives . This uniqueness makes it a valuable compound for various scientific and industrial applications .

Synthesis routes and methods

Procedure details

To a RT solution of tert-butyl 4-(prop-2-yn-1-yloxy)piperidine-1-carboxylate (0.826 g, 3.45 mmol) in 1,4-dioxane (10 mL) was added 4.0M HCl solution in 1,4-dioxane (1.80 mL, 7.20 mmol). After 2 h an additional amount of 4.0M HCl solution in 1,4-dioxane (1.80 mL, 7.20 mmol) was added and the reaction was stirred for 1 h. The solvent was removed in vacuo to yield the titled compound as a white crystalline solid (632 mg, quant).